Cas no 894065-11-3 (2-{6-(2H-1,3-benzodioxol-5-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}-1-(piperidin-1-yl)ethan-1-one)
894065-11-3 structure
Product Name:2-{6-(2H-1,3-benzodioxol-5-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}-1-(piperidin-1-yl)ethan-1-one
CAS No:894065-11-3
MF:C19H19N5O3S
MW:397.450862169266
CID:5748364
PubChem ID:7217547
Update Time:2023-11-21
2-{6-(2H-1,3-benzodioxol-5-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}-1-(piperidin-1-yl)ethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- Ethanone, 2-[[6-(1,3-benzodioxol-5-yl)-1,2,4-triazolo[4,3-b]pyridazin-3-yl]thio]-1-(1-piperidinyl)-
- 894065-11-3
- SR-01000020245-1
- F2506-1423
- 6-(1,3-benzodioxol-5-yl)-3-[(2-oxo-2-piperidin-1-ylethyl)thio][1,2,4]triazolo[4,3-b]pyridazine
- 2-[[6-(1,3-benzodioxol-5-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl]-1-piperidin-1-ylethanone
- 2-{[6-(2H-1,3-benzodioxol-5-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}-1-(piperidin-1-yl)ethan-1-one
- AKOS005008027
- 2-((6-(benzo[d][1,3]dioxol-5-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)thio)-1-(piperidin-1-yl)ethanone
- SR-01000020245
- 2-{6-(2H-1,3-benzodioxol-5-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}-1-(piperidin-1-yl)ethan-1-one
-
- Inchi: 1S/C19H19N5O3S/c25-18(23-8-2-1-3-9-23)11-28-19-21-20-17-7-5-14(22-24(17)19)13-4-6-15-16(10-13)27-12-26-15/h4-7,10H,1-3,8-9,11-12H2
- InChI Key: NWPUMHGKVNVPBH-UHFFFAOYSA-N
- SMILES: C(=O)(N1CCCCC1)CSC1N2C(=NN=1)C=CC(C1=CC=C3OCOC3=C1)=N2
Computed Properties
- Exact Mass: 397.12086066g/mol
- Monoisotopic Mass: 397.12086066g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 28
- Rotatable Bond Count: 4
- Complexity: 564
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 107Ų
Experimental Properties
- Density: 1.55±0.1 g/cm3(Predicted)
- pka: -0.97±0.20(Predicted)
2-{6-(2H-1,3-benzodioxol-5-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}-1-(piperidin-1-yl)ethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2506-1423-2μmol |
2-{[6-(2H-1,3-benzodioxol-5-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}-1-(piperidin-1-yl)ethan-1-one |
894065-11-3 | 90%+ | 2μl |
$57.0 | 2023-05-19 | |
| Life Chemicals | F2506-1423-5μmol |
2-{[6-(2H-1,3-benzodioxol-5-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}-1-(piperidin-1-yl)ethan-1-one |
894065-11-3 | 90%+ | 5μl |
$63.0 | 2023-05-19 | |
| Life Chemicals | F2506-1423-10μmol |
2-{[6-(2H-1,3-benzodioxol-5-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}-1-(piperidin-1-yl)ethan-1-one |
894065-11-3 | 90%+ | 10μl |
$69.0 | 2023-05-19 | |
| Life Chemicals | F2506-1423-20μmol |
2-{[6-(2H-1,3-benzodioxol-5-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}-1-(piperidin-1-yl)ethan-1-one |
894065-11-3 | 90%+ | 20μl |
$79.0 | 2023-05-19 | |
| Life Chemicals | F2506-1423-1mg |
2-{[6-(2H-1,3-benzodioxol-5-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}-1-(piperidin-1-yl)ethan-1-one |
894065-11-3 | 90%+ | 1mg |
$54.0 | 2023-05-19 | |
| Life Chemicals | F2506-1423-2mg |
2-{[6-(2H-1,3-benzodioxol-5-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}-1-(piperidin-1-yl)ethan-1-one |
894065-11-3 | 90%+ | 2mg |
$59.0 | 2023-05-19 | |
| Life Chemicals | F2506-1423-3mg |
2-{[6-(2H-1,3-benzodioxol-5-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}-1-(piperidin-1-yl)ethan-1-one |
894065-11-3 | 90%+ | 3mg |
$63.0 | 2023-05-19 | |
| Life Chemicals | F2506-1423-4mg |
2-{[6-(2H-1,3-benzodioxol-5-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}-1-(piperidin-1-yl)ethan-1-one |
894065-11-3 | 90%+ | 4mg |
$66.0 | 2023-05-19 | |
| Life Chemicals | F2506-1423-5mg |
2-{[6-(2H-1,3-benzodioxol-5-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}-1-(piperidin-1-yl)ethan-1-one |
894065-11-3 | 90%+ | 5mg |
$69.0 | 2023-05-19 | |
| Life Chemicals | F2506-1423-10mg |
2-{[6-(2H-1,3-benzodioxol-5-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}-1-(piperidin-1-yl)ethan-1-one |
894065-11-3 | 90%+ | 10mg |
$79.0 | 2023-05-19 |
2-{6-(2H-1,3-benzodioxol-5-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}-1-(piperidin-1-yl)ethan-1-one Related Literature
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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